5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone

• IUPAC Name: (2Z)-5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]furan-3-one
• InChI: InChI=1S/C18H10Cl2O3/c19-13-5-1-11(2-6-13)15(21)9-18-16(22)10-17(23-18)12-3-7-14(20)8-4-12/h1-10H/b18-9-
• InChI Key: LAHISJXGABGIKG-NVMNQCDNSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=O)C(=CC(=O)C3=CC=C(C=C3)Cl)O2)Cl
• Isomeric SMILES: C1=CC(=CC=C1C2=CC(=O)/C(=C/C(=O)C3=CC=C(C=C3)Cl)/O2)Cl
• Molecular Formula: C18H10Cl2O3
• Molecular Weight: 345.2 g/mol

Description

5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone, also known as furanone C-30, is a synthetic compound that has gained attention in scientific research due to its potential biological activities. This compound belongs to the family of furanones, which are known for their diverse biological activities such as antibacterial, antifungal, and anticancer properties.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30 is not fully understood. However, it is believed to inhibit bacterial and fungal growth by disrupting their cell membrane integrity. Furanone C-30 has also been shown to inhibit the production of bacterial virulence factors, which are responsible for the pathogenicity of many bacterial infections.
Biochemical and Physiological Effects:
Furanone C-30 has been found to have several biochemical and physiological effects. It has been shown to inhibit biofilm formation, which is a major factor in bacterial resistance to antibiotics. Furanone C-30 has also been shown to exhibit anti-inflammatory activity, which may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30 is its broad-spectrum antibacterial and antifungal activity. This makes it a potential candidate for the development of new antimicrobial agents. However, the limitations of 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30 include its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30. One potential direction is the development of new derivatives of 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30 with improved solubility and potency. Another direction is the investigation of the potential therapeutic applications of 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30, particularly in the treatment of bacterial and fungal infections and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30 and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30 involves the reaction of 4-chlorobenzaldehyde with 4-chloroacetophenone in the presence of a base catalyst. The resulting product is then subjected to cyclization reaction to form 5-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethylidene]-3(2H)-furanone C-30. The synthetic method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

Furanone C-30 has been extensively studied for its potential biological activities. It has been found to exhibit antibacterial activity against several gram-positive and gram-negative bacteria, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. Furanone C-30 has also been shown to possess antifungal activity against Candida albicans and Aspergillus niger.